1-(4-methoxyphenyl)-N-(3,4,5-trimethoxybenzyl)methanamine

• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H23NO4/c1-20-15-7-5-13(6-8-15)11-19-12-14-9-16(21-2)18(23-4)17(10-14)22-3/h5-10,19H,11-12H2,1-4H3
• InChI Key: FFRLJTMYWBPSDR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNCC2=CC(=C(C(=C2)OC)OC)OC

Description

1-(4-methoxyphenyl)-N-(3,4,5-trimethoxybenzyl)methanamine, commonly known as TMA-2, is a synthetic psychedelic drug. It belongs to the family of phenethylamines and is structurally similar to other psychedelic drugs like mescaline and 2C-B. TMA-2 was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of TMA-2 is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor in the brain. This receptor is involved in the regulation of mood, perception, and cognition. TMA-2 may also interact with other receptors in the brain, including the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects
TMA-2 has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain. It also increases heart rate and blood pressure and can cause pupil dilation and muscle tension. TMA-2 has been reported to induce visual hallucinations, changes in perception of time and space, and altered thought processes.

Advantages and Limitations for Lab Experiments

One advantage of using TMA-2 in lab experiments is its similarity to other phenethylamines, which allows for comparisons to be made between different drugs in this class. However, TMA-2 is a relatively new drug and has not been extensively studied, which limits its use in research. Additionally, the psychedelic effects of TMA-2 may make it difficult to conduct certain types of experiments.

Future Directions

There are several potential future directions for research on TMA-2. One area of interest is its potential therapeutic applications, particularly in treating depression and anxiety. TMA-2 may also be studied for its effects on other receptors in the brain and for its potential use in combination with other drugs. Further research is needed to fully understand the mechanism of action and biochemical and physiological effects of TMA-2.

Synthesis Methods

The synthesis of TMA-2 involves several steps, starting with the reaction of 3,4,5-trimethoxybenzaldehyde with nitroethane to form 1-(3,4,5-trimethoxyphenyl)-2-nitropropene. This compound is then reduced to 1-(3,4,5-trimethoxyphenyl)propan-2-amine, which is subsequently reacted with 4-methoxyphenylacetone to form TMA-2.

Scientific Research Applications

TMA-2 has been used in scientific research to study its effects on the central nervous system. It has been shown to have psychedelic effects similar to other phenethylamines, including altered perception, mood, and thought processes. TMA-2 has also been studied for its potential therapeutic applications, particularly in treating depression and anxiety.